2-Fluoro-3-methyl-5-nitrobenzoic acid

Description

2-Fluoro-3-methyl-5-nitrobenzoic acid is a synthetic organic compound with the chemical formula C₈H₆FNO₄ and a molecular weight of approximately 199.14 g/mol . This compound is used primarily in research settings due to its unique chemical structure, which includes a fluorine atom, a methyl group, and a nitro group attached to a benzoic acid backbone. The presence of these functional groups makes it an interesting candidate for various chemical reactions and applications.

Synthesis and Preparation

The synthesis of fluorinated benzoic acids, including 2-Fluoro-3-methyl-5-nitrobenzoic acid, often involves nucleophilic fluorination reactions. These methods utilize precursors such as benziodoxolones, which can be selectively fluorinated under optimized conditions . The choice of solvent and reaction conditions significantly affects the yield and purity of the final product.

Comparison with Similar Compounds

Fluorinated benzoic acids exhibit distinct chemical and biological properties compared to their non-fluorinated counterparts. For instance, fluorinated compounds often show enhanced stability and lipophilicity, which can be advantageous in drug design and bioimaging applications . The presence of a nitro group can also contribute to peroxidizing activities, as observed in some related compounds .

Safety and Handling

2-Fluoro-3-methyl-5-nitrobenzoic acid is labeled for research use only, indicating that it should be handled with caution and in accordance with appropriate safety protocols. Detailed safety information, such as hazard statements and precautionary measures, is typically provided in the Material Safety Data Sheet (MSDS) accompanying the compound.

• CAS No.: 1519287-58-1
• Product Name: 2-Fluoro-3-methyl-5-nitrobenzoic acid
• Molecular Formula: C8H6FNO4
• Molecular Weight: 199.14 g/mol
• IUPAC Name: 2-fluoro-3-methyl-5-nitrobenzoic acid
• Standard InChI: InChI=1S/C8H6FNO4/c1-4-2-5(10(13)14)3-6(7(4)9)8(11)12/h2-3H,1H3,(H,11,12)
• Standard InChIKey: UJGNESLMRSWBKR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1F)C(=O)O)[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=CC(=C1F)C(=O)O)[N+](=O)[O-]
• PubChem Compound: 80701808
• Last Modified: Apr 15 2024